Cas no 3853-80-3 ((+/-)-2-ACETOXYPROPIONIC ACID)

(+/-)-2-ACETOXYPROPIONIC ACID structure
(+/-)-2-ACETOXYPROPIONIC ACID structure
Product Name:(+/-)-2-ACETOXYPROPIONIC ACID
CAS No:3853-80-3
Molecular Formula:C5H8O4
Molecular Weight:132.11462
CID:296627
PubChem ID:79041

(+/-)-2-ACETOXYPROPIONIC ACID Properties

Names and Identifiers

    • (+/-)-2-ACETOXYPROPIONIC ACID
    • NSC 402126
    • 2-acetyloxypropanoic acid
    • 535-17-1
    • alpha-acetolactate
    • .alpha.-Acetoxypropionic acid
    • NSC402126
    • 2-acetoxy propionic acid
    • Acetolactate
    • DTXSID701313512
    • NSC-402126
    • (2R)-2-acetyloxypropanoic acid; Propanoic acid, 2-(acetyloxy)-, (2R)-; (R)-2-acetoxypropanoic acid; (R)-(+)-2-Acetoxypropionic Acid
    • Lactic acid, acetate
    • ( inverted exclamation markA)-2-Acetoxypropionic acid
    • O-Acetyllactic acid
    • Propanoic acid, 2-(acetyloxy)
    • FT-0605202
    • (s)-2-acetoxypropanoic acid; (-)-O-Acetyl-L-lactic aicd; (-)-O-Acetyl-L-lactic Acid
    • SCHEMBL140867
    • 2-Acetoxypropionic acid
    • AKOS006222560
    • AI3-03136
    • MFCD00674491
    • SY050740
    • BS-32529
    • SB44729
    • 2-acetoxy-propionic acid
    • D88540
    • 2-(acetyloxy)propanoic acid
    • PROPANOIC ACID,2-(ACETYLOXY)-
    • CS-0204661
    • 2-AcetoxypropionicAcid
    • 3853-80-3
    • (+/-)-2-Acetoxypropionic acid, >=97.0% (GC)
    • 9QA2F3GU47
    • (+/-)-a-Acetoxypropionic acid
    • UNII-9QA2F3GU47
    • 2-Acetoxypropanoic acid
    • alpha-Acetoxypropionic acid
    • Propanoic acid, 2-(acetyloxy)-
    • 2-Acetoxypropanoicacid
    • InChIKey: WTLNOANVTIKPEE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
    • SMILES: C(OC(C)C(O)=O)(=O)C

Computed Properties

  • Exact Mass: 132.04225873g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 132.04225873g/mol
  • Heavy Atom Count: 9
  • Complexity: 129
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Refractive Index: n20/D 1.423
  • Boiling Point: 164.01°C (rough estimate)
  • Density: 1.176 g/mL at 20 °C(lit.)

(+/-)-2-ACETOXYPROPIONIC ACID Related Literature

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